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Compound of Interest

Compound Name:
BOC-(1S,3R)-3-

aminocyclopentanecarboxylic acid

Cat. No.: B141770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BOC-(1S,3R)-3-aminocyclopentanecarboxylic acid is a chiral synthetic intermediate of

significant interest in pharmaceutical research and development. Its constrained cyclopentane

backbone and protected amine functionality make it a valuable building block for introducing

specific stereochemistry and conformational rigidity into drug candidates. This technical guide

provides a comprehensive overview of its chemical properties, a detailed synthesis protocol,

and its primary applications, with a focus on its role in peptide synthesis and the development

of novel therapeutics, particularly for neurological disorders.

Physicochemical Properties
The key quantitative data for BOC-(1S,3R)-3-aminocyclopentanecarboxylic acid are

summarized in the table below, providing a quick reference for researchers.
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Property Value

Molecular Weight 229.27 g/mol [1]

Molecular Formula C₁₁H₁₉NO₄[1]

Appearance White solid

Purity ≥95% to ≥98% (typically analyzed by HPLC)

Storage Conditions
Long-term storage at -20°C to -80°C is

recommended.[2]

Synthesis and Experimental Protocols
The synthesis of BOC-(1S,3R)-3-aminocyclopentanecarboxylic acid involves the protection

of the amino group of (1S,3R)-3-aminocyclopentanecarboxylic acid with a tert-butoxycarbonyl

(BOC) group. This is a standard procedure in organic synthesis, and a general protocol is

outlined below.

Protocol: BOC Protection of (1S,3R)-3-
aminocyclopentanecarboxylic acid
Materials:

(1S,3R)-3-aminocyclopentanecarboxylic acid

Di-tert-butyl dicarbonate (Boc₂O)

Dioxane

Water

Sodium hydroxide (NaOH)

Ethyl acetate

Saturated sodium chloride solution (brine)
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Hydrochloric acid (HCl) or citric acid for acidification

Procedure:

Dissolution: Dissolve (1S,3R)-3-aminocyclopentanecarboxylic acid in a mixture of dioxane

and water.

Basification: Cool the solution in an ice bath and add a solution of sodium hydroxide to raise

the pH, ensuring the amino group is deprotonated and nucleophilic.

Addition of Boc Anhydride: Add di-tert-butyl dicarbonate (Boc₂O) portion-wise to the stirred

solution. The reaction is typically exothermic, so maintain the temperature with the ice bath.

Reaction Monitoring: Allow the reaction to stir at room temperature for several hours to

overnight. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS) to ensure complete consumption of the

starting material.

Work-up:

Once the reaction is complete, concentrate the mixture under reduced pressure to remove

the dioxane.

Wash the remaining aqueous solution with a nonpolar solvent like ethyl acetate to remove

any unreacted Boc₂O and other organic impurities.

Cool the aqueous layer in an ice bath and carefully acidify with a dilute acid (e.g., 1M HCl

or citric acid) to a pH of approximately 3-4. The product, being a carboxylic acid, will

precipitate out of the solution.

Extraction: Extract the acidified aqueous layer multiple times with ethyl acetate.

Drying and Evaporation: Combine the organic extracts, wash with brine, and dry over

anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and concentrate the
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filtrate under reduced pressure to yield the crude BOC-(1S,3R)-3-
aminocyclopentanecarboxylic acid.

Purification: The crude product can be further purified by recrystallization or column

chromatography if necessary.

Applications in Drug Development
BOC-(1S,3R)-3-aminocyclopentanecarboxylic acid is a key building block in the synthesis of

a variety of pharmaceutical compounds. Its rigid structure is often exploited to create

peptidomimetics and other small molecules with well-defined conformations, which can lead to

improved target affinity and selectivity.

Use in Peptide Synthesis
One of the primary applications of this compound is in solid-phase peptide synthesis (SPPS).

The BOC group serves as a protecting group for the amine, preventing it from reacting during

the coupling of the carboxylic acid to the growing peptide chain.

Below is a diagram illustrating the general workflow of incorporating BOC-(1S,3R)-3-
aminocyclopentanecarboxylic acid into a peptide sequence using SPPS.

Resin with N-terminal amine Couple BOC-(1S,3R)-3-aminocyclopentanecarboxylic acid
(using coupling agents like DCC/HOBt) Wash resin Remove BOC group

(e.g., with TFA in DCM) Wash resin Couple next amino acid
or cleave peptide from resin

Click to download full resolution via product page

Workflow for incorporating the amino acid in SPPS.

Role in Neurological Drug Discovery
The constrained cyclic structure of this amino acid analog is particularly useful in the design of

ligands for receptors in the central nervous system (CNS). By restricting the conformational

flexibility, medicinal chemists can design molecules that selectively target specific receptor

subtypes, which is crucial for developing drugs for neurological disorders with fewer side

effects.
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Conclusion
BOC-(1S,3R)-3-aminocyclopentanecarboxylic acid is a versatile and valuable building block

for drug discovery and development. Its well-defined stereochemistry and conformational

rigidity provide a powerful tool for medicinal chemists to design novel therapeutics with

enhanced potency and selectivity. The straightforward synthesis and its utility in established

methodologies like solid-phase peptide synthesis ensure its continued importance in the

pharmaceutical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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